[3-(Dimethylamino)propyl](heptan-2-yl)amine

• Molecular Formula: C12H28N2
• Molecular Weight: 200.36 g/mol
• IUPAC Name: N-heptan-2-yl-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C12H28N2/c1-5-6-7-9-12(2)13-10-8-11-14(3)4/h12-13H,5-11H2,1-4H3
• InChI Key: HEEVISSHZYGBHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)NCCCN(C)C

Description

3-(Dimethylamino)propylamine is a branched tertiary amine with a dimethylamino group (-N(CH₃)₂) attached to a three-carbon propyl chain and a heptan-2-yl group (C₇H₁₅) at the nitrogen center. Its molecular formula is C₁₂H₂₈N₂, with a molecular weight of 200.37 g/mol.

Preparation Methods

Reductive Amination

Reductive amination involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent. This method can be used to synthesize complex amines by combining appropriate aldehydes or ketones with amines.

Nucleophilic Substitution

Nucleophilic substitution reactions are commonly used to introduce amine groups into organic molecules. For example, a halogenated compound can react with an amine to form a new amine compound.

Mannich Reaction

The Mannich reaction is a three-component reaction involving an aldehyde, an amine, and a nucleophile (often an enolizable carbonyl compound), which can be used to synthesize β-amino carbonyl compounds.

Comparison of Methods

Method	Advantages	Disadvantages
Reductive Amination	High yield, mild conditions	Requires specific reducing agents
Nucleophilic Substitution	Simple reaction setup, versatile	May require harsh conditions or long reaction times

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(Dimethylamino)propylamine can undergo oxidation reactions to form corresponding .

Reduction: The compound can be reduced to form secondary amines using reducing agents such as lithium aluminum hydride or sodium borohydride .

Substitution: It can participate in nucleophilic substitution reactions where the dimethylamino group can be replaced by other nucleophiles such as halides or thiols .

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halides, thiols.

Major Products Formed:

Oxidation: N-oxides.

Reduction: Secondary amines.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

Chemistry: In chemistry, 3-(Dimethylamino)propylamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows it to participate in a variety of chemical reactions, making it valuable for the development of new compounds .

Biology: In biological research, this compound is used to study the effects of amine-containing molecules on biological systems. It can serve as a model compound for understanding the behavior of similar amines in biological environments .

Medicine: In medicine, 3-(Dimethylamino)propylamine is investigated for its potential therapeutic applications. It may be used in the development of new drugs targeting specific molecular pathways .

Industry: In industrial applications, this compound is used in the production of specialty chemicals and materials. Its reactivity and versatility make it suitable for various industrial processes .

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with molecular targets such as receptors and enzymes . The dimethylamino group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity and function . The propyl and heptan-2-yl groups contribute to the compound’s hydrophobicity, affecting its distribution and interaction within biological systems .

Comparison with Similar Compounds

Structural Analogs and Key Differences

Below is a comparative analysis of structurally related amines, focusing on substituent effects, physicochemical properties, and applications:

Table 1: Comparison of 3-(Dimethylamino)propylamine with Analogous Compounds

Compound Name & Evidence ID	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Physicochemical Properties & Applications
3-(Dimethylamino)propylamine	C₁₂H₂₈N₂	200.37	-N(CH₃)₂, heptan-2-yl	High lipophilicity due to long alkyl chain; potential use in lipid-soluble applications or surfactants.
3-(Dimethylamino)-2-hydroxypropylamine	C₆H₁₆N₂O	132.21	-N(CH₃)₂, -OH, -NHCH₃	Hydroxyl group enhances hydrophilicity; possible intermediate in drug synthesis or water-soluble catalysts.
Bis(3-dimethylaminopropyl)isopropanolamine	C₁₄H₃₂N₄O	272.44	Two -N(CH₃)₂ groups, -OH	Higher molecular weight; dual dimethylamino groups increase basicity; used in surfactants or polymers.
N-[3-(Dimethylamino)propyl]-perfluorinated sulfonamides	Varies (e.g., C₈H₁₄F₁₁N₂O₂S)	~500–600	-N(CH₃)₂, sulfonamide, perfluorinated chains	Extreme hydrophobicity; regulated due to environmental persistence; niche industrial applications.
3-Diethylaminopropylamine (DEAPA)	C₇H₁₈N₂	130.23	-N(C₂H₅)₂	Larger ethyl groups increase steric hindrance; reduced basicity vs. dimethyl analogs; corrosion inhibitors.
2-Chloroethyl dimethylamine	C₄H₁₁ClN₂	122.60	-N(CH₃)₂, -Cl	Reactive chloro group enables alkylation reactions; smaller size increases volatility.

Substituent Effects on Properties

• Alkyl Chain Length: The heptan-2-yl group in the target compound enhances lipophilicity compared to shorter-chain analogs like DEAPA or hydroxyl-containing derivatives . This property makes it suitable for non-polar solvents or lipid-based formulations.
• Functional Groups: Hydroxyl Groups (e.g., in ): Increase water solubility and hydrogen-bonding capacity, broadening utility in aqueous systems. Perfluorinated Chains (e.g., in ): Introduce extreme hydrophobicity and environmental persistence, limiting their use compared to non-fluorinated analogs. Chloro Substituents (e.g., in ): Enhance reactivity for nucleophilic substitutions but raise toxicity concerns.

Physicochemical Properties

• Basicity: Dimethylamino groups (-N(CH₃)₂) are stronger bases than diethylamino (-N(C₂H₅)₂) due to reduced steric hindrance and electron-donating effects .
• Solubility : Longer alkyl chains (e.g., heptan-2-yl) reduce aqueous solubility but improve compatibility with organic solvents. Hydroxyl or sulfonamide groups counterbalance this effect .

Biological Activity

3-(Dimethylamino)propylamine, a compound with notable biological activity, has garnered interest in various fields, including pharmacology and medicinal chemistry. This article reviews the biological properties of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a dimethylamino group attached to a propyl chain, with a heptan-2-yl substituent. Its molecular formula is C$_{12}$H$_{25}$N, indicating a relatively hydrophobic nature which may influence its interaction with biological membranes.

The biological activity of 3-(Dimethylamino)propylamine can be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with various receptors, including adrenergic receptors, due to its structural similarity to known agonists and antagonists.
• Inhibition of Enzymes : Preliminary studies suggest potential inhibitory effects on certain enzymes relevant to disease pathways, such as histone deacetylases (HDACs), which are implicated in cancer progression and inflammatory diseases .

Antiparasitic Activity

Recent research has highlighted the compound's potential against Plasmodium falciparum, the causative agent of malaria. In vitro studies demonstrated significant inhibition of parasite viability with IC$_{50}$ values in the low nanomolar range (<100 nM). This suggests a promising avenue for antimalarial drug development .

Anticancer Properties

The compound has shown activity against various cancer cell lines. For instance, it exhibited low IC$_{50}$ values against lung cancer (NCI-H460) and liver cancer (HepG2) cell lines, indicating its potential as an anticancer agent. The mechanism appears to involve apoptosis induction and cell cycle arrest .

Cell Line	IC$_{50}$ Value (µM)	Mechanism of Action
NCI-H460 (Lung)	0.07	Apoptosis induction
HepG2 (Liver)	0.09	Cell cycle arrest

Study 1: Antiparasitic Efficacy

A study conducted by Dawood et al. (2024) evaluated the efficacy of 3-(Dimethylamino)propylamine against P. falciparum. The results indicated that compounds with structural modifications similar to this amine showed enhanced antiplasmodial activity compared to traditional treatments.

Study 2: Cancer Cell Line Testing

In another investigation, the compound was tested against multiple cancer cell lines. The findings revealed that it not only inhibited cell growth but also triggered apoptotic pathways, making it a candidate for further development in oncology .

Q & A

Q. What are the optimal synthetic routes for 3-(Dimethylamino)propylamine?

The synthesis of tertiary amines like 3-(Dimethylamino)propylamine typically involves alkylation or reductive amination . Key methodologies include:

• Alkylation of secondary amines : Reacting heptan-2-ylamine with 3-(dimethylamino)propyl chloride under basic conditions (e.g., K₂CO₃ in acetonitrile) to facilitate nucleophilic substitution .
• Reductive amination : Combining heptan-2-one with 3-(dimethylamino)propylamine in the presence of a reducing agent (e.g., NaBH₃CN) to form the tertiary amine bond .
• Stepwise protection/deprotection : For improved regioselectivity, temporary protection of the dimethylamino group using Boc-anhydride can prevent unwanted side reactions .

Q. How can researchers characterize 3-(Dimethylamino)propylamine structurally?

Comprehensive characterization requires a multi-technique approach:

• NMR spectroscopy : Use $^1H$- and $^{13}C$-NMR to confirm the presence of the dimethylamino group (δ ~2.2 ppm for N(CH₃)₂) and the heptyl chain (δ ~1.2–1.6 ppm for CH₂ groups) .
• Mass spectrometry (HRMS) : Validate molecular weight (C₁₂H₂₈N₂; theoretical MW = 200.22 g/mol) and fragmentation patterns to confirm branching .
• FT-IR : Identify N–H stretches (~3300 cm⁻¹) and C–N vibrations (~1250 cm⁻¹) .

Q. What solvent systems are suitable for purifying this compound?

• Flash chromatography : Use silica gel with a gradient of ethyl acetate/methanol (9:1 to 4:1) to separate polar byproducts.
• Recrystallization : Hexane/ethyl acetate mixtures (3:1) yield high-purity crystals due to the compound’s moderate polarity .

Advanced Research Questions

Q. How does the tertiary amine structure influence reactivity in coordination chemistry?

The dimethylamino and heptyl groups confer unique properties:

• Metal coordination : The lone electron pair on the dimethylamino nitrogen can bind to transition metals (e.g., Cu²⁺ or Fe³⁺), forming stable complexes for catalytic applications. Chelation studies should monitor shifts in UV-Vis spectra (e.g., λmax ~450 nm for Cu complexes) .
• Steric effects : The bulky heptyl chain may hinder access to the amine site, reducing catalytic efficiency. Comparative studies with shorter-chain analogs (e.g., propyl vs. heptyl) are advised .

Q. What strategies resolve contradictions in reported biological activities of similar tertiary amines?

Discrepancies in bioactivity data (e.g., antimicrobial vs. neuroactive effects) can arise from:

• Structural analogs : Compare 3-(Dimethylamino)propylamine with compounds like acepromazine (antipsychotic) or amitriptyline (antidepressant) to identify critical pharmacophores .
• Assay conditions : Standardize in vitro assays (e.g., MIC for antimicrobial activity) using consistent cell lines (e.g., S. aureus ATCC 25923) and control for solvent interference (e.g., DMSO ≤1% v/v) .

Q. How can computational modeling predict the compound’s pharmacokinetic properties?

• Molecular docking : Use AutoDock Vina to simulate interactions with cytochrome P450 enzymes (e.g., CYP3A4) to predict metabolic stability .
• ADMET prediction : Tools like SwissADME estimate logP (~2.8) and BBB permeability (likely low due to the bulky heptyl group), guiding in vivo study design .

Methodological Recommendations

• Controlled reactivity studies : Use kinetic isotope effects (KIE) to probe reaction mechanisms in alkylation pathways .
• High-throughput screening : Employ SPR (Surface Plasmon Resonance) to assess binding affinity for neurological targets (e.g., NMDA receptors) .